Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate

• Molecular Formula: C13H21NO5
• Molecular Weight: 271.31 g/mol
• IUPAC Name: ethyl 3-[cyclopropyl-(3-ethoxy-3-oxopropyl)amino]-3-oxopropanoate
• InChI: InChI=1S/C13H21NO5/c1-3-18-12(16)7-8-14(10-5-6-10)11(15)9-13(17)19-4-2/h10H,3-9H2,1-2H3
• InChI Key: JRQAWNRAGPVQRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN(C1CC1)C(=O)CC(=O)OCC

Description

Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a cyclopropyl group, an ethoxy group, and an oxopropyl group, making it a subject of interest for chemists and researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of cyclopropylamine with ethyl 3-ethoxy-3-oxopropanoate under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo groups to hydroxyl groups.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce hydroxylated compounds.

Scientific Research Applications

Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Ethyl 3-ethoxy-3-oxopropanoate: A simpler analog with similar functional groups.

Cyclopropylamine derivatives: Compounds with similar cyclopropyl groups.

Oxopropyl compounds: Molecules containing oxopropyl groups.

Uniqueness

Ethyl 3-(cyclopropyl(3-ethoxy-3-oxopropyl)amino)-3-oxopropanoate is unique due to its combination of functional groups, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specific research applications where these properties are advantageous.